Cas no 1261984-65-9 ([1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy-)

[1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- is a fluorinated biphenyl derivative featuring methoxy and carboxylic acid functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization or incorporation into larger molecular frameworks. The presence of electron-donating methoxy groups and an electron-withdrawing fluorine atom enhances its utility in fine chemical synthesis, particularly in cross-coupling reactions or as a building block for bioactive molecules. Its well-defined aromatic system and substituent arrangement make it a valuable intermediate for developing ligands, catalysts, or specialty materials with tailored electronic properties.
[1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- structure
1261984-65-9 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy-
CAS No:1261984-65-9
MF:C15H13FO4
MW:276.259728193283
MDL:MFCD18320588
CID:2767595
Update Time:2025-06-15

[1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy-
    • MDL: MFCD18320588
    • Inchi: 1S/C15H13FO4/c1-19-9-6-7-10(13(16)8-9)11-4-3-5-12(15(17)18)14(11)20-2/h3-8H,1-2H3,(H,17,18)
    • InChI Key: KTQOMKJJASTOJA-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2F)=CC=CC(C(O)=O)=C1OC

[1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327773-5 g
3-(2-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95%; .
1261984-65-9 95%
5g
€1159.00 2023-04-26
abcr
AB327773-5g
3-(2-Fluoro-4-methoxyphenyl)-2-methoxybenzoic acid, 95%; .
1261984-65-9 95%
5g
€1159.00 2025-04-21

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- (CAS No. 1261984-65-9)

[1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- (CAS No. 1261984-65-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its biphenyl core, which is substituted with a carboxylic acid group at the 3-position, a fluoro group at the 2'-position, and methoxy groups at the 2 and 4'-positions. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The biphenyl core in [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- is a well-known scaffold in organic synthesis and medicinal chemistry. Biphenyls are widely used in the design of pharmaceuticals due to their ability to modulate biological activities through interactions with specific receptors and enzymes. The presence of the carboxylic acid group at the 3-position provides the molecule with acidic properties, which can be crucial for its solubility and reactivity in various chemical reactions. Additionally, the fluoro substitution at the 2'-position enhances the compound's lipophilicity and metabolic stability, while the methoxy groups at the 2 and 4'-positions contribute to its electronic properties and overall conformational flexibility.

Recent research has highlighted the potential of [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer.

The unique structure of [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- also makes it an attractive candidate for drug delivery systems. The biphenyl core can be easily functionalized with various moieties to enhance its pharmacokinetic properties and target specific tissues or organs. For example, conjugation with targeting ligands or nanoparticles can improve its cellular uptake and reduce off-target effects.

Synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- typically involves multistep procedures that include coupling reactions to form the biphenyl core and subsequent functional group transformations to introduce the carboxylic acid, fluoro, and methoxy groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the biphenyl framework with high regioselectivity and yield.

The biological evaluation of [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- has been conducted using a variety of in vitro and in vivo models. In vitro assays have demonstrated its potent activity against relevant biological targets such as COX enzymes and cancer cell lines. In vivo studies using animal models have further confirmed its therapeutic potential by showing significant reductions in inflammation and tumor growth.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 2'-fluoro-2,4'-dimethoxy- (CAS No. 1261984-65-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure endows it with valuable properties that make it suitable for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in clinical settings.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent